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Compound of Interest

Compound Name: Penconazol Hydroxide

Cat. No.: B15292639 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of the in vitro and in vivo antifungal activities of Penconazole, a triazole

fungicide. The information is supported by experimental data to aid in the evaluation of its

performance against various fungal pathogens.

Penconazole is a systemic fungicide belonging to the triazole class, widely utilized in

agriculture to control a range of fungal diseases, most notably powdery mildew.[1][2] Its

mechanism of action lies in the inhibition of ergosterol biosynthesis, a critical component of the

fungal cell membrane, thereby disrupting fungal growth and development.[1] This guide

synthesizes available data on the in vitro and in vivo efficacy of Penconazole and provides a

comparative perspective with other antifungal agents.

In Vitro Activity of Penconazole
The in vitro activity of a fungicide is a primary indicator of its intrinsic potency against a specific

fungus. This is typically quantified by determining the Minimum Inhibitory Concentration (MIC)

or the half-maximal Inhibitory Concentration (IC50). While comprehensive data for

Penconazole against a wide spectrum of fungi is not readily available in a single source,

existing studies provide valuable insights.

A study investigating the enantiomers of penconazole reported the following IC50 values:
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Fungal Species
S-(-)-penconazole IC50
(mg/L)

R-(+)-penconazole IC50
(mg/L)

Alternaria alternata f. sp. mali 0.28 1.24

Botryosphaeria berengeriana f.

sp. piricola
0.15 0.33

Colletotrichum gloeosporioides 0.52 1.08

Fusarium oxysporum 0.35 0.61

Data from a study on the

bioactivity of penconazole

enantiomers.[3]

These results indicate that the S-(-)-enantiomer of penconazole exhibits higher in vitro activity

against these plant pathogenic fungi compared to the R-(+)-enantiomer.[3]

Further research has demonstrated Penconazole's inhibitory effects on various other fungi,

including dermatophytes, although specific MIC or IC50 values from broad, comparative

studies are not extensively published.[4][5][6][7]

In Vivo Efficacy of Penconazole
In vivo studies are crucial for evaluating a fungicide's performance under real-world conditions,

taking into account factors such as plant metabolism, environmental conditions, and disease

pressure. Penconazole has been extensively tested in field trials, primarily for the control of

powdery mildew on various crops.

Control of Powdery Mildew:

Urdbean: Field experiments have shown that Penconazole (10% EC) applied at a

concentration of 1.0 mL/L significantly reduces the incidence of powdery mildew in urdbean.

[8] In another study, Penconazole (0.05%) was found to be as effective as other fungicides in

controlling powdery mildew, with a disease intensity of less than 20%.[8]

Fieldpea: Studies on fieldpea have demonstrated the effectiveness of Penconazole in

managing powdery mildew.[9]
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Black Gram: In field experiments, Penconazole 10% EC was found to be effective in

managing powdery mildew on black gram, following treatments with Cyflufenamid and a

combination of Azoxystrobin, Tebuconazole, and Prochloraz.[10]

Comparative In Vivo Efficacy:

Direct comparisons with other fungicides in field trials provide a clearer picture of

Penconazole's relative performance. For instance, in one study on fieldpea, while Penconazole

was effective, a combination of tebuconazole + trifloxystrobin showed the highest reduction in

powdery mildew incidence.[9]

Experimental Protocols
Standardized methods are essential for the reproducible evaluation of antifungal activity. The

following provides an overview of the general protocols employed for in vitro and in vivo testing.

In Vitro Antifungal Susceptibility Testing
The Clinical and Laboratory Standards Institute (CLSI) document M38-A2 provides a reference

method for broth dilution antifungal susceptibility testing of filamentous fungi.[11][12][13][14]

Key Steps in a Broth Microdilution Assay:

Preparation of Fungal Inoculum: A standardized suspension of fungal spores or conidia is

prepared.

Preparation of Antifungal Dilutions: Serial dilutions of Penconazole and other comparator

fungicides are made in a liquid growth medium in microtiter plates.

Inoculation: The fungal inoculum is added to each well of the microtiter plate.

Incubation: The plates are incubated at a specific temperature for a defined period.

Determination of MIC: The MIC is determined as the lowest concentration of the antifungal

agent that completely inhibits visible fungal growth.
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Caption: Key stages in conducting a field trial to evaluate fungicide efficacy.

Signaling Pathway Inhibition by Triazole Fungicides
Penconazole, like other triazole fungicides, targets the ergosterol biosynthesis pathway in

fungi. Specifically, it inhibits the enzyme lanosterol 14α-demethylase, which is encoded by the

CYP51 gene. This enzyme is a crucial component of the sterol biosynthesis pathway and is

responsible for the conversion of lanosterol to ergosterol. The disruption of this pathway leads

to the accumulation of toxic sterol precursors and a deficiency of ergosterol, ultimately

compromising the integrity and function of the fungal cell membrane.

Ergosterol Biosynthesis Inhibition by Penconazole
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Caption: Penconazole inhibits the CYP51 enzyme, blocking ergosterol synthesis.

Conclusion
Penconazole demonstrates effective in vitro and in vivo activity against a range of fungal

pathogens, particularly those causing powdery mildew. Its primary mode of action, the inhibition

of ergosterol biosynthesis, is a well-established target for antifungal agents. While existing data

confirms its efficacy, a more comprehensive and standardized collection of in vitro susceptibility

data against a broader array of clinically and agriculturally important fungi would be beneficial

for a more complete comparative analysis. Furthermore, detailed reporting of experimental

protocols in published studies is crucial for the reproducibility and validation of findings. For

researchers and professionals in drug development, Penconazole serves as a significant

member of the triazole class of fungicides, and a thorough understanding of its comparative

performance is essential for informed decision-making in disease management strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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